Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate
Overview
Description
“Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate” is a derivative of 3,4-dihydro-2H-1,4-benzoxazin-3-one . It has been studied for its potential as a human DNA topoisomerase I inhibitor . Topoisomerase I inhibitors are used clinically for the treatment of solid tumors .
Synthesis Analysis
The synthesis of 3,4-dihydro-2H-1,4-benzoxazin-3-one derivatives, including “Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate”, has been previously studied . The inhibitory activities of these derivatives on human topoisomerase I were investigated by relaxation assay .Molecular Structure Analysis
The molecular structure of “Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate” can be analyzed using various techniques such as 2D proton NMR .Physical And Chemical Properties Analysis
The physical and chemical properties of “Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate” can be found in databases like PubChem .Scientific Research Applications
Agricultural Chemistry: Herbicide Development
This compound is structurally related to benzoxazinoids, which are natural compounds found in plants that have herbicidal properties . Researchers can explore its potential as a synthetic herbicide that mimics these natural defenses. It could be particularly effective against weeds that have developed resistance to other herbicides.
Organic Synthesis: Building Block for Heterocyclic Compounds
Due to its reactive functional groups, this compound can serve as a versatile intermediate in the synthesis of various heterocyclic compounds . These compounds are crucial in the development of pharmaceuticals, agrochemicals, and dyes.
Medicinal Chemistry: Drug Discovery
The benzoxazinone moiety is a common feature in molecules with biological activity. As such, Methyl (6-chloro-2H-1,4-benzoxazin-3(4H)-one-2-yl) acetate could be used in the design and synthesis of new drugs, especially as a scaffold for generating molecular diversity .
Material Science: Polymer Additives
The chlorinated benzoxazinone structure of the compound suggests it could be investigated for use in material science, particularly as an additive to polymers to enhance certain properties like thermal stability or flame retardancy .
Biochemistry: Enzyme Inhibition Studies
Compounds with benzoxazinone cores have been reported to exhibit enzyme inhibitory activities. This compound could be used in biochemical assays to study its inhibitory effects on various enzymes, which could lead to the development of new inhibitors for therapeutic use .
Environmental Science: Photodegradation Studies
The presence of the chloro group in this compound makes it a candidate for photodegradation studies. Understanding its degradation pathway under UV light could provide insights into the environmental fate of similar organic pollutants .
Mechanism of Action
Future Directions
properties
IUPAC Name |
methyl 2-(6-chloro-3-oxo-4H-1,4-benzoxazin-2-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO4/c1-16-10(14)5-9-11(15)13-7-4-6(12)2-3-8(7)17-9/h2-4,9H,5H2,1H3,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNOULAOXZGSIEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1C(=O)NC2=C(O1)C=CC(=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30401001 |
Source
|
| Record name | Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30401001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate | |
CAS RN |
104662-84-2 |
Source
|
| Record name | Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30401001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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